Cas no 200959-13-3 (1,3-Benzodioxol-4-ol, 5-methyl-)

• Product Name: 1,3-Benzodioxol-4-ol, 5-methyl-
• CAS No: 200959-13-3
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 240809
• Update Time: 2024-11-26

1,3-Benzodioxol-4-ol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-ol, 5-methyl-
• 1,3-Benzodioxol-4-ol, 5-methyl-

• Inchi： 1S/C8H8O3/c1-5-2-3-6-8(7(5)9)11-4-10-6/h2-3,9H,4H2,1H3
• InChI Key： AGHUGKLZJWAEOD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C(O)=C2OC1

Computed Properties

• Exact Mass: 152.047
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2